Cas no 1448062-65-4 (N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylpropanamide)

• Product Name: N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylpropanamide
• CAS No: 1448062-65-4
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 6016794
• PubChem ID: 71808267
• Update Time: 2025-05-19

N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylpropanamide
• N-[(1-methyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]propanamide
• AKOS024563053
• 1448062-65-4
• F6440-2300
• N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)propionamide
• N-[(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]propanamide

• Inchi： 1S/C12H19N3O/c1-3-12(16)13-8-10-9-6-4-5-7-11(9)15(2)14-10/h3-8H2,1-2H3,(H,13,16)
• InChI Key： CMSOEOUSZZLTMB-UHFFFAOYSA-N
• SMILES： C(NCC1C2=C(N(C)N=1)CCCC2)(=O)CC

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.9Ų

Additional information on N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylpropanamide

Professional Introduction to N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylpropanamide (CAS No. 1448062-65-4)

N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylpropanamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. With a CAS number of 1448062-65-4, this compound belongs to the indazole derivative class, which is widely recognized for its potential biological activities. The molecular structure of this compound features a tetrahydro-1H-indazol-3-yl moiety linked to a methylpropanamide group, which contributes to its distinct chemical and pharmacological characteristics.

The indazole ring system is a key pharmacophore in many bioactive molecules, and modifications in this region can lead to significant changes in biological activity. In the case of N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylpropanamide, the presence of a methyl group at the 1-position and the substitution at the 3-position by an amide group enhance its potential as a lead compound for drug development. This compound has been extensively studied for its role in modulating various biological pathways, particularly those involving neurotransmitter systems and inflammatory responses.

Recent advancements in medicinal chemistry have highlighted the importance of indazole derivatives in the development of novel therapeutic agents. The structural features of N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylpropanamide make it a promising candidate for further investigation in several therapeutic areas. For instance, studies have suggested that this compound may exhibit antidepressant-like effects by interacting with serotonin and norepinephrine reuptake transporters. Additionally, its potential role in modulating inflammatory pathways has been explored in preclinical models.

The synthesis of N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylpropanamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The indazole core is typically synthesized through cyclization reactions involving appropriate precursors, followed by functionalization at the desired positions. The introduction of the methylpropanamide group is achieved through amide bond formation techniques such as acylation or amidation reactions. These synthetic strategies have been optimized to produce the compound in sufficient quantities for both laboratory research and potential clinical trials.

One of the most compelling aspects of N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylpropanamide is its potential as a scaffold for drug discovery. The flexibility of the tetrahydroindazole ring allows for further derivatization, enabling researchers to explore a wide range of biological activities. For example, modifications at the 2-position or 5-position of the indazole ring can lead to compounds with enhanced binding affinity or selectivity for specific biological targets. This adaptability makes it an attractive candidate for structure-based drug design approaches.

Current research in this area is focused on understanding the mechanism of action of N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylpropanamide at a molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its three-dimensional structure and interactions with biological targets. These studies have provided valuable insights into how this compound interacts with proteins and enzymes involved in neurotransmitter metabolism and signal transduction.

The pharmacokinetic properties of N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylpropanamide are also under investigation to assess its suitability for therapeutic use. Parameters such as solubility, stability, and metabolic clearance are critical factors that determine whether a compound can progress to clinical development. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles in animal models, indicating its potential for further exploration.

In conclusion, N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-ylmethylpropanamide (CAS No. 1448062-65) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its pharmacokinetic properties to bring it closer to clinical application.